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Compound of Interest

Compound Name: 3-Benzoyluracil

Cat. No.: B3050666

3-Benzoyluracil: A Technical Overview

CAS Number: 2775-87-3
IUPAC Name: 3-benzoylpyrimidine-2,4(1H,3H)-dione

This document provides a summary of the currently available technical information for 3-
Benzoyluracil. Despite a comprehensive search of scientific literature and chemical
databases, detailed experimental protocols, in-depth biological activity data, and associated
signaling pathways for this specific compound are not readily available. The information
presented herein is based on data from chemical suppliers and general knowledge of related
compounds.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Benzoyluracil is presented in Table 1. This
information is compiled from various chemical supplier databases.
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Property Value Source

CAS Number 2775-87-3 Multiple Chemical Suppliers

3-benzoylpyrimidine- ) ) )
IUPAC Name ) Multiple Chemical Suppliers
2,4(1H,3H)-dione

Molecular Formula C11HsN203 Advanced ChemBlocks[1]
Molecular Weight 216.19 g/mol Biosynth[2]

Melting Point 214-217 °C Chemsrc

Boiling Point 400.86 °C (Predicted) Biosynth[2]

Density 1.378+0.06 g/cm3 (Predicted) Chemsrc

Advanced ChemBlocks[1],

Purity >95% (Commercially available) o
CymitQuimica[3]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 3-Benzoyluracil are scarce
in publicly accessible literature. While general synthetic routes for N-acylated uracils exist, a
specific, validated protocol for the benzoylation of uracil at the N3 position could not be
retrieved.

A generalized conceptual workflow for the synthesis of N-acylated pyrimidine-2,4-diones is
depicted below. This is a hypothetical pathway and has not been experimentally validated for 3-
Benzoyluracil.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 3-Benzoyluracil.
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Biological Activity and Signaling Pathways

There is a significant lack of information in the scientific literature regarding the biological
activity of 3-Benzoyluracil. Studies on related pyrimidine-2,4-dione derivatives have explored
their potential as antimicrobial and anticancer agents; however, no specific biological assays or
pharmacological data for 3-Benzoyluracil have been reported.

Due to the absence of data on its biological targets and mechanism of action, no signaling
pathways involving 3-Benzoyluracil can be described or visualized. The logical relationship for
future investigation would be to screen the compound against various cell lines and enzymatic
assays to identify potential biological effects.
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Logical Framework for Future Investigation
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Caption: A logical workflow for the future biological evaluation of 3-Benzoyluracil.
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In conclusion, while the chemical identity of 3-Benzoyluracil is established, it remains a
compound with largely uncharacterized biological and pharmacological properties. This
presents an opportunity for researchers in drug discovery and chemical biology to conduct
foundational studies to elucidate its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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